Cas no 21377-04-8 (1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-)

• Product Name: 1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-
• CAS No: 21377-04-8
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 242285
• PubChem ID: 23460185
• Update Time: 2025-04-19

1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-
• 2-Pyrazoline,3-amino-1-propionyl- (8CI)
• SCHEMBL11372528
• AKOS006364637
• 21377-04-8
• 1-(3-Amino-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one

• Inchi： 1S/C6H11N3O/c1-2-6(10)9-4-3-5(7)8-9/h2-4H2,1H3,(H2,7,8)
• InChI Key： HXQBAJDMRZMMMS-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCC(N)=N1

Computed Properties

• Exact Mass: 141.09033
• Monoisotopic Mass: 141.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: -0.9

Experimental Properties

• PSA: 58.69